Cas no 500301-70-2 (Benzeneethanol, 2-(sulfooxy)-)
Benzeneethanol, 2-(sulfooxy)- structure
Product Name:Benzeneethanol, 2-(sulfooxy)-
CAS No:500301-70-2
MF:C8H10O5S
MW:218.227001667023
CID:1549428
PubChem ID:71366878
Update Time:2025-04-21
Benzeneethanol, 2-(sulfooxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol, 2-(sulfooxy)-
- [2-(2-hydroxyethyl)phenyl] hydrogen sulfate
- 2-(2-hydroxyethyl)phenyl hydrogen sulfate
- 500301-70-2
- DTXSID90790226
-
- Inchi: 1S/C8H10O5S/c9-6-5-7-3-1-2-4-8(7)13-14(10,11)12/h1-4,9H,5-6H2,(H,10,11,12)
- InChI Key: YSUPYJPCFRZHTJ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC=CC=1CCO
Computed Properties
- Exact Mass: 218.0249
- Monoisotopic Mass: 218.02489459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 92.2Ų
Experimental Properties
- PSA: 83.83
Benzeneethanol, 2-(sulfooxy)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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